Cas no 104587-62-4 ((2S)-azetidin-2-ylmethanol)

• Product Name: (2S)-azetidin-2-ylmethanol
• CAS No: 104587-62-4
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD10565790
• CID: 97507
• PubChem ID: 10855374
• Update Time: 2024-11-03

(2S)-azetidin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (S)-Azetidin-2-ylmethanol
• (S)-Azetidine-2-methanol
• 2-Azetidinemethanol, (S)-
• AZETIDIN-2-YLMETHANOL
• (S)-2-AZETIDINEMETHANOL
• (2S)-azetidin-2-ylmethanol
• (S)-Azetidin-2-yl-methanol
• EN300-316548
• CS-W018891
• 104587-62-4
• MFCD10565790
• PS-17319
• AKOS022171445
• [(2S)-azetidin-2-yl]methanol
• FTWWNKCHSPDIQW-BYPYZUCNSA-N
• 2-Azetidinemethanol, (2S)-
• (S)azetidin-2-ylmethanol
• DB-003148

• MDL： MFCD10565790
• Inchi： 1S/C4H9NO/c6-3-4-1-2-5-4/h4-6H,1-3H2/t4-/m0/s1
• InChI Key： FTWWNKCHSPDIQW-BYPYZUCNSA-N
• SMILES： OC[C@@H]1CCN1

Computed Properties

• Exact Mass: 87.06847
• Monoisotopic Mass: 87.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

(2S)-azetidin-2-ylmethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines